N-(2-methoxy-2-(o-tolyl)ethyl)-5-methylisoxazole-3-carboxamide

• IUPAC Name: N-[2-methoxy-2-(2-methylphenyl)ethyl]-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C15H18N2O3/c1-10-6-4-5-7-12(10)14(19-3)9-16-15(18)13-8-11(2)20-17-13/h4-8,14H,9H2,1-3H3,(H,16,18)
• InChI Key: SDEWPNFBIVTDHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(CNC(=O)C2=NOC(=C2)C)OC
• Molecular Formula: C15H18N2O3
• Molecular Weight: 274.31 g/mol

Description

N-(2-methoxy-2-(o-tolyl)ethyl)-5-methylisoxazole-3-carboxamide, also known as A-84, is a synthetic compound that has been extensively studied for its potential as a therapeutic agent. A-84 belongs to the class of compounds known as isoxazole carboxamides, which have been shown to have a variety of biological activities. In

Scientific Research Applications

Controlled-Release Formulations in Agriculture

Research has explored the potential of structurally similar compounds to N-(2-methoxy-2-(o-tolyl)ethyl)-5-methylisoxazole-3-carboxamide in controlled-release formulations, particularly in agriculture. For instance, a study by Tai, Liu, Yongjia, and Si (2002) investigated the fungicidal effects of specific isoxazole derivatives, demonstrating their utility in developing chemically controlled-release formulations, particularly for the fungicide Hymexazol (Tai et al., 2002).

Neuroimaging and Brain Studies

Compounds with a similar structure have been evaluated for their potential in neuroimaging and brain studies. For example, Brown-Proctor et al. (1999) synthesized a compound for potential use as a radioligand in studying acetylcholinesterase in the brain (Brown-Proctor et al., 1999).

Cytotoxicity and Cancer Research

Some isoxazole derivatives have been studied for their cytotoxic activity against cancer cells. Hassan, Hafez, and Osman (2014) synthesized aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives, structurally related to isoxazoles, and evaluated their cytotoxicity against Ehrlich Ascites Carcinoma cells (Hassan et al., 2014).

Synthesis of Novel Compounds

Research has also focused on the synthesis of novel compounds using isoxazole derivatives as precursors or components. Larsen, Zahran, Pedersen, and Nielsen (1999) explored the synthesis of triazenopyrazole derivatives, demonstrating the versatility of isoxazole compounds in creating new molecular structures potentially useful in various applications (Larsen et al., 1999).

Drug Synthesis and Pharmacology

In pharmacological research, structurally related isoxazole derivatives have been synthesized and evaluated for their potential as drugs. For instance, Mahesh et al. (2011) designed and synthesized a series of 3-ethoxyquinoxalin-2-carboxamides, demonstrating the significance of isoxazole derivatives in drug discovery (Mahesh et al., 2011).